Cas no 2228728-54-7 (3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol
• CAS No: 2228728-54-7
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5858964
• PubChem ID: 165751721
• Update Time: 2025-06-15

3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol
• EN300-1836355
• 2228728-54-7

• Inchi： 1S/C12H16N2O3/c1-8-2-3-11(14(16)17)10(4-8)12(7-13)5-9(15)6-12/h2-4,9,15H,5-7,13H2,1H3
• InChI Key： IHQAYGBVTTYWIL-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(C)C=CC=2[N+](=O)[O-])(CN)C1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol

Recent Advances in the Study of 3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol (CAS: 2228728-54-7)

The compound 3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol (CAS: 2228728-54-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol, which make it a promising candidate for drug development. The cyclobutane ring, combined with the aminomethyl and nitrophenyl substituents, provides a rigid scaffold that can interact with various biological targets. Researchers have explored its potential as an inhibitor of specific enzymes involved in inflammatory pathways, with preliminary results showing promising activity in vitro.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry described a novel, high-yield synthesis method for 3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol, which significantly reduces production costs and improves scalability. This method involves a multi-step process that includes a key cycloaddition reaction, followed by selective functionalization of the cyclobutane ring.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol exhibits potent anti-inflammatory effects. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the mechanism of action have revealed that this compound interacts with the NF-κB signaling pathway, a critical regulator of inflammation. Molecular docking studies indicate that 3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol binds to a specific site on the IKKβ kinase, preventing its activation and subsequent downstream signaling. This mechanistic insight provides a foundation for the rational design of derivatives with improved potency and selectivity.

Despite these promising results, challenges remain in the development of 3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol as a therapeutic agent. Pharmacokinetic studies have identified issues related to its metabolic stability and oral bioavailability. Researchers are currently exploring structural modifications to address these limitations, such as the introduction of fluorine atoms or the use of prodrug strategies.

In conclusion, 3-(aminomethyl)-3-(5-methyl-2-nitrophenyl)cyclobutan-1-ol (CAS: 2228728-54-7) represents a promising lead compound in the field of anti-inflammatory drug discovery. Recent advances in its synthesis and mechanistic understanding have paved the way for further optimization and preclinical evaluation. Future research should focus on improving its pharmacokinetic properties and evaluating its efficacy in disease models to assess its clinical potential.